Cas no 34263-66-6 (Thiocyanic acid, 2-cyanophenyl ester)

Thiocyanic acid, 2-cyanophenyl ester structure
34263-66-6 structure
Product Name:Thiocyanic acid, 2-cyanophenyl ester
CAS No:34263-66-6
MF:C8H4N2S
MW:160.195759773254
CID:1461691
PubChem ID:12409407
Update Time:2025-04-20

Thiocyanic acid, 2-cyanophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Thiocyanic acid, 2-cyanophenyl ester
    • o-cyanophenyl thiocyanate
    • 2-Cyanophenyl thiocyanate
    • SCHEMBL11241316
    • DTXSID601312323
    • 34263-66-6
    • Inchi: 1S/C8H4N2S/c9-5-7-3-1-2-4-8(7)11-6-10/h1-4H
    • InChI Key: AAMZBIHDHIGOEQ-UHFFFAOYSA-N
    • SMILES: S(C#N)C1C=CC=CC=1C#N

Computed Properties

  • Exact Mass: 160.00962
  • Monoisotopic Mass: 160.00951931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 72.9Ų

Experimental Properties

  • PSA: 47.58
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